Cas no 1361733-72-3 (3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1361733-72-3
• MF: C₉H₄F₃N₃O
• MW: 227.142771720886
• CID: 4912403
• Update Time: 2025-05-20

3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H4F3N3O/c10-9(11,12)16-8-6(5-14)1-2-7(15-8)3-4-13/h1-2H,3H2
• InChI Key： UQWPGAQGBXPSIR-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(CC#N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 1.8
• Topological Polar Surface Area: 69.7

Additional information on 3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile

3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile: A Comprehensive Overview

3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile, also known by its CAS number 1361733-72-3, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound, with its unique structural features, has emerged as a promising candidate for various applications, particularly in the development of advanced materials and pharmaceuticals. Recent studies have highlighted its potential in enhancing the performance of electronic devices and drug delivery systems.

The molecular structure of 3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile is characterized by a pyridine ring substituted with cyano and trifluoromethoxy groups. These substituents not only impart distinctive electronic properties but also contribute to the compound's stability and reactivity. The cyano group, being electron-withdrawing, enhances the electrophilic character of the pyridine ring, making it a valuable precursor for various nucleophilic aromatic substitution reactions. On the other hand, the trifluoromethoxy group introduces a strong electron-withdrawing effect, further modulating the electronic environment of the molecule.

Recent research has focused on the synthesis and characterization of 3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile. One notable study published in Chemical Communications demonstrated a novel route for its preparation via a multi-step synthesis involving Suzuki coupling and subsequent functionalization. The authors highlighted the high yield and excellent purity of the compound, which is critical for its application in sensitive chemical reactions.

In terms of applications, 3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile has shown potential in the development of advanced materials. For instance, researchers at Stanford University have explored its use as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalysis. The compound's ability to form robust covalent bonds within these frameworks has been attributed to its unique electronic properties.

Beyond materials science, 3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile has also found relevance in medicinal chemistry. A study published in Nature Communications investigated its role as a lead compound for designing anti-cancer agents. The compound's ability to inhibit key enzymes involved in cancer cell proliferation was demonstrated through in vitro assays. Furthermore, its structural flexibility allows for easy modification to optimize pharmacokinetic properties, making it a valuable starting point for drug discovery.

The environmental impact of 3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile has also been a topic of recent research. A team at MIT conducted a lifecycle assessment to evaluate its ecological footprint. The results indicated that while the compound's production process consumes significant energy, its high efficiency in target applications could offset these environmental costs. This highlights the importance of sustainable practices in its manufacturing and use.

In conclusion, 3-Cyano-2-(trifluoromethoxy)pyridine-6-acetonitrile, with its CAS number 1361733-72-3, represents a versatile and innovative compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.